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Compound of Interest

Compound Name: cis-2-Tridecenal

Cat. No.: B15182187

This technical guide provides a comprehensive overview of the physical properties of 2-
Tridecenal, with a focus on its cis isomer. It is intended for researchers, scientists, and
professionals in the field of drug development and chemical analysis. This document compiles
available data on the physical characteristics of 2-Tridecenal, outlines a standard experimental
protocol for boiling point determination, and includes a workflow diagram for this procedure.

It is important to note that much of the available data does not differentiate between the cis-
and trans- isomers of 2-Tridecenal. Commercial samples of 2-Tridecenal often consist of a
mixture of isomers, with the trans-isomer being predominant[1][2]. Where data specific to the
cis- isomer is unavailable, this guide presents information for the isomeric mixture or the trans-
iIsomer, with appropriate notations.

Physical and Chemical Properties

2-Tridecenal is a monounsaturated fatty aldehyde with the molecular formula C13H240[1][3]. It
IS recognized for its characteristic waxy and citrus-like aroma, which leads to its use in the
fragrance and flavor industries[2][4].

Quantitative Data Summary

The physical properties of 2-Tridecenal are summarized in the table below. These values are
critical for its handling, formulation, and application in various scientific contexts.
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Property Value Conditions
Molecular Formula C13H240
Molecular Weight 196.33 g/mol [3]
Appearance .Cok.)rless to pale yellow oily
liquid[1][5]
Boiling Point 105.00 °C[1] @ 1.00 mmHg
115.00 to 118.00 °C[3][4][6] @ 10.00 mmHg
274.55 °C[2] (Predicted)
Density 0.842 to 0.862 g/cm3[1][5][6] @ 25 °C
0.85 g/mL[4] @ 25°C
Refractive Index 1.455 to 1.462[1] @ 20 °C

Solubility

Insoluble in water[2][3].

Soluble in alcohol and fixed
oils[1][3][6].

Water: 2.353 mg/L (estimated)

[1](516]

@ 25°C

Vapor Pressure

0.004 mmHg[1][7]

@ 25 °C (estimated)

Flash Point

112.78 °C (235.00 °F)[5][6][7]

(Closed Cup)

138.89 °C (282.00 °F)[1]

(Closed Cup)

Experimental Protocols
Determination of Boiling Point for Aldehydes

The boiling point of a liquid organic compound such as cis-2-Tridecenal can be determined

experimentally using a micro-boiling point or Siwoloboff method. This technique is suitable for

small sample volumes.

Materials:
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Sample of the aldehyde (e.g., 2-Tridecenal)

Capillary tube (sealed at one end)

Fusion tube or small test tube

Thermometer

Heating apparatus (e.g., aluminum block heater or oil bath)[8]

Stand and clamp

Procedure:

Sample Preparation: A small amount of the liquid aldehyde is placed into the fusion tube.

Capillary Insertion: The capillary tube, with its sealed end pointing upwards, is placed into the
fusion tube containing the sample[8].

Apparatus Setup: The fusion tube is attached to the thermometer, ensuring the sample is
level with the thermometer bulb. The assembly is then immersed in the heating bath[9].

Heating: The apparatus is heated gradually. As the temperature rises, air trapped in the
capillary tube will slowly be expelled.

Observation: The temperature at which a rapid and continuous stream of bubbles emerges
from the open end of the capillary tube is noted. This indicates that the vapor pressure of the
liquid is equal to the atmospheric pressure.

Boiling Point Reading: The heating is discontinued, and the apparatus is allowed to cool. The
temperature at which the liquid begins to enter the capillary tube is recorded as the boiling
point of the substance[9].

Precautions: It is crucial to ensure the capillary tube is properly sealed and that heating is
performed at a slow, controlled rate to obtain an accurate reading[8].

Visualizations

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.scribd.com/document/325275441/CHE-118B-Lab-G
https://www.scribd.com/document/325275441/CHE-118B-Lab-G
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15182187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for the experimental determination of a
liquid's boiling point.
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Workflow for Micro-Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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